Cas no 1228070-81-2 ([1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride)

[1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride is a sulfonamide-derived compound featuring a piperidine core with a tert-butyl carbamate protecting group. Its structural design incorporates both a sulfonamide moiety and a protected amine, making it a versatile intermediate in organic synthesis and medicinal chemistry applications. The hydrochloride salt form enhances stability and solubility, facilitating handling and purification. This compound is particularly useful in the development of pharmacologically active molecules, owing to its potential as a building block for protease inhibitors or receptor modulators. The tert-butyloxycarbonyl (Boc) group allows for selective deprotection under mild acidic conditions, enabling further functionalization. Its well-defined reactivity and purity make it suitable for research-scale and process chemistry applications.

[1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride structure

1228070-81-2 structure

Product Name:[1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride

CAS No:1228070-81-2

MF:C₁₆H₂₆ClN₃O₄S

MW:391.913341999054

CID:1077899

PubChem ID:56832293

Update Time:2025-05-20

[1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

- [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride
- tert-Butyl (1-((4-aminophenyl)sulfonyl)piperidin-4-yl)carbamate hydrochloride
- tert-butyl N-[1-(4-aminophenyl)sulfonylpiperidin-4-yl]carbamate;hydrochloride
- 1228070-81-2
- tert-Butyl(1-((4-aminophenyl)sulfonyl)piperidin-4-yl)carbamatehydrochloride
- AKOS015847235
- MDL： MFCD14707644
- Inchi： 1S/C16H25N3O4S.ClH/c1-16(2,3)23-15(20)18-13-8-10-19(11-9-13)24(21,22)14-6-4-12(17)5-7-14;/h4-7,13H,8-11,17H2,1-3H3,(H,18,20);1H
- InChI Key： SDJVNTTZIPMZQW-UHFFFAOYSA-N
- SMILES： Cl.S(C1C=CC(=CC=1)N)(N1CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 391.1332552g/mol
Monoisotopic Mass: 391.1332552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 523
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 110Å²

[1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM489818-1g	tert-Butyl (1-((4-aminophenyl)sulfonyl)piperidin-4-yl)carbamate hydrochloride	1228070-81-2	95%	1g	$262	2022-09-03
Chemenu	CM489818-5g	tert-Butyl (1-((4-aminophenyl)sulfonyl)piperidin-4-yl)carbamate hydrochloride	1228070-81-2	95%	5g	$779	2022-09-03

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Additional information on [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride

Introduction to [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride (CAS No. 1228070-81-2)

The compound [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride, identified by the CAS number 1228070-81-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development and its unique structural properties. The molecule combines a piperidine ring, a benzenesulfonyl group, and a tert-butyl ester moiety, making it a complex yet intriguing structure for researchers.

Recent studies have highlighted the importance of this compound in the context of enzyme inhibition and its role in modulating cellular pathways. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, is a common structural motif in many bioactive compounds. Its presence in this molecule contributes to its stability and potential bioavailability. The benzenesulfonyl group, on the other hand, is known for its ability to enhance the solubility and pharmacokinetic properties of drugs.

The tert-butyl ester moiety plays a crucial role in the synthesis and purification of this compound. It serves as a protecting group during the manufacturing process, ensuring the stability of the intermediate products. Additionally, the hydrochloride salt form of this compound is often preferred for its enhanced solubility in aqueous solutions, which is advantageous for formulation purposes.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride. These methods often involve multi-step reactions, including nucleophilic substitutions, coupling reactions, and esterifications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has been explored, suggesting its potential application in neurodegenerative diseases.

The structural versatility of [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride allows for further modifications to enhance its therapeutic profile. Researchers are actively exploring analogs with varying substituents on the benzenesulfonyl group and the piperidine ring to optimize potency and selectivity.

In conclusion, [1-(4-Amino-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester hydrochloride (CAS No. 1228070-81-2) is a compelling molecule with diverse applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers in the field of medicinal chemistry.